Cas no 1058132-51-6 (4-(pyrrolidin-2-ylmethoxy)benzenamine)

• Product Name: 4-(pyrrolidin-2-ylmethoxy)benzenamine
• CAS No: 1058132-51-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 2123796
• Update Time: 2023-11-19

4-(pyrrolidin-2-ylmethoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-ylmethoxy)benzenamine
• CID 121218384
• Benzenamine, 4-(2-pyrrolidinylmethoxy)-

• Inchi： 1S/C11H16N2O/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8,12H2
• InChI Key： NOXMZJDYFWELFC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1CCCN1

Computed Properties

• Exact Mass: 192.126
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3